Cas no 2636-52-4 (L-Primapterin)

• Product Name: L-Primapterin
• CAS No: 2636-52-4
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 269665
• PubChem ID: 135764925
• Update Time: 2025-04-19

L-Primapterin Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-
• 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-1H-pteridin-4-one
• 7-BIOPTERIN
• L-PRIMAPTERIN
• 4(1H)-Pteridinone, 2-amino-7-(1,2-dihydroxypropyl)-, (S-(R*,S*))-
• 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-3,4-dihydropteridin-4-one
• PD131353
• 2-amino-7-[(1R, 2S)-1, 2-dihydroxypropyl]-3H-pteridin-4-one
• 2-AMINO-7-[(1R,2S)-1,2-DIHYDROXYPROPYL]-8H-PTERIDIN-4-ONE
• DTXSID70180964
• 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-3H-pteridin-4-one
• (S-(R*,S*))-2-Amino-7-(1,2-dihydroxypropyl)-4(1H)-pteridinone
• 2636-52-4
• 2-Amino-7-[(1R,2S)-1,2-dihydroxypropyl]-4(3H)-pteridinone; L-erythro- 1-(2-Amino-4-hydroxy-7-pteridinyl)-1,2-propanediol; 2-Amino-7-[(1R,2S)- 1,2-dihydroxypropyl]-4(1H)-pteridinone; 7-Biopterin; Primapterin;
• CS-0078647
• HY-119712A
• L-Primapterin

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-5-7(12-4)13-9(10)14-8(5)17/h2-3,6,15-16H,1H3,(H3,10,12,13,14,17)/t3-,6-/m0/s1
• InChI Key： LNXRKRFGNHXANN-DZSWIPIPSA-N
• SMILES： O[C@H](C1C=NC2C(NC(N)=NC=2N=1)=O)[C@H](C)O

Computed Properties

• Exact Mass: 237.08600
• Monoisotopic Mass: 237.086189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: -2.4

Experimental Properties

• Density: 1.86
• Melting Point: >255°C (dec.)
• Boiling Point: 564.5°Cat760mmHg
• Flash Point: 295.2°C
• Refractive Index: 1.821
• Solubility: Aqueous Acid (Slightly)
• PSA: 139.00000
• LogP: -0.94810
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

L-Primapterin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives